Cas no 62024-86-6 (Isoxazole, 3,3'-methylenebis[5-butyl-)

• Product name: Isoxazole, 3,3'-methylenebis[5-butyl-
• CAS No: 62024-86-6
• MF: C₁₅H₂₂N₂O₂
• MW: 262.34738
• CID: 460376
• PubChem ID: 12307314

Isoxazole, 3,3'-methylenebis[5-butyl- Chemical and Physical Properties

Names and Identifiers

• 5-butyl-3-[(5-butyl-1,2-oxazol-3-yl)methyl]-1,2-oxazole
• 62024-86-6
• DTXSID60486902
• Isoxazole, 3,3'-methylenebis[5-butyl-

• Inchi： InChI=1S/C15H22N2O2/c1-3-5-7-14-10-12(16-18-14)9-13-11-15(19-17-13)8-6-4-2/h10-11H,3-9H2,1-2H3
• InChI Key： OQLYXUUHMOVUDW-UHFFFAOYSA-N
• SMILES： CCCCC1=CC(=NO1)CC2=NOC(=C2)CCCC

Computed Properties

• Exact Mass: 262.16826
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1Ų
• XLogP3: 4.3

Experimental Properties

• PSA: 52.06